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Introduction

[11C]UCB-J is a positron emission tomography (PET) radiotracer that targets the synaptic
vesicle glycoprotein 2A (SV2A). SV2Ais a protein found in the membranes of synaptic vesicles
in neurons and is considered a valuable biomarker for synaptic density. PET imaging with
[*1C]UCB-J allows for the in vivo quantification of synaptic density, which can be crucial in
studying a variety of neuropsychiatric and neurodegenerative disorders such as Alzheimer's
disease, Parkinson's disease, epilepsy, and schizophrenia. This document provides detailed
application notes and protocols for image acquisition using [**1CJUCB-J PET scans.

Experimental Protocols
Radiotracer Administration

The administration of [**C]JUCB-J is performed via an intravenous (IV) bolus injection. The
injected radioactivity and mass dose can vary depending on the subject and the specific study
protocol.

Protocol for Human Studies:
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e Subject Preparation: Subjects should be positioned comfortably in the PET scanner to
minimize motion during the scan. Head fixation may be used to reduce motion artifacts.

o Radiotracer Injection: A bolus injection of [*1CJUCB-J is administered intravenously. The
typical injected radioactivity ranges from approximately 306 to 715 MBq. The injected mass
of UCB-J should be kept low, typically under 10 ug, to avoid occupying a significant fraction
of the SV2A binding sites.

e Scan Initiation: The dynamic PET scan is initiated simultaneously with the injection.
Protocol for Non-Human Primate Studies:

e Animal Preparation: The animal is anesthetized and positioned in the scanner. Vital signs
should be monitored throughout the procedure.

o Radiotracer Injection: An IV bolus injection of [*1CJUCB-J is administered. The injected dose
is typically around 141 + 42 MBq.

e Scan Initiation: The dynamic PET scan starts with the injection.
Protocol for Rodent Studies:

o Animal Preparation: The animal is anesthetized and placed on the scanner bed. Body
temperature should be maintained.

o Radiotracer Injection: An IV injection of [11C]JUCB-J is administered, often through a tail vein
catheter.

e Scan Initiation: The PET scan is initiated concurrently with the injection.

Image Acquisition

Dynamic PET imaging is performed to capture the kinetics of the radiotracer in the brain.
Scanner and Settings:

e PET Scanner: A high-resolution research tomograph (HRRT) or a similar high-resolution
PET/CT or PET/MR scanner is recommended.
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e Acquisition Mode: Data is acquired in 3D list-mode.
e Scan Duration: Dynamic scans are typically acquired for 60 to 120 minutes.

e Framing Scheme: The dynamic data is reconstructed into a series of time frames. A common
framing scheme is: 6 x 30s, 3 x 1 min, 2 x 2 min, and 16 x 5 min for a 90-minute scan. For a
120-minute scan, an example is 6 x 0.5 min, 3 x 1 min, 2 X 2 min, and 22 x 5 min.

o Corrections: Standard corrections for attenuation, scatter, randoms, and dead time should be
applied during image reconstruction. Motion correction is also recommended.

Image Reconstruction:

 Algorithm: Ordered subset expectation maximization (OSEM) or motion-compensation
ordered-subsets expectation maximization list-mode algorithm for resolution-recovery
reconstruction (MOLAR) are commonly used.

o Parameters: Typical OSEM parameters include 5 iterations and 8 subsets, with a Gaussian
post-filter of 6.0 mm full width at half maximum (FWHM).

Data Presentation

Non-Human
Parameter Human . Mouse
Primate
Injected Radioactivity 306 - 715 MBq 141 + 42 MBq N/A
Injected Mass <10 ug 0.05 £ 0.04 pg/kg N/A
Scan Duration 60 - 120 min 120 min 60 min
Optimal Analysis ) )
] 60 - 90 min N/A 30 - 60 min
Window (SUVR)
HRRT, PET/CT,
Scanner N/A N/A
PET/MR
Reconstruction
) OSEM, MOLAR N/A N/A
Algorithm
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1101 -

Organ Absorbed Dose (pGy/MBq)
Urinary Bladder Wall 21.7

Small Intestine 235

Brain 14.4

Liver 14.6

Kidneys 11.9

Effective Dose (USV/MBQ) 51-54

Visualizations
[**C]JUCB-J Binding to SV2A

Presynaptic Terminal

Synaptic Vesicle

[C]UCB-J

Click to download full resolution via product page

Caption: Binding of [12CJUCB-J to SV2A on a synaptic vesicle.

Experimental Workflow for a [**C]JUCB-J PET Scan
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Caption: General experimental workflow for a ['*C]JUCB-J PET scan.

¢ To cite this document: BenchChem. [Application Notes and Protocols for UCB-J PET Scans].
BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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